Cas no 113579-09-2 ((4-bromo-2-methylphenyl)-carbamic acid ethyl ester)

(4-bromo-2-methylphenyl)-carbamic acid ethyl ester structure
113579-09-2 structure
Product Name:(4-bromo-2-methylphenyl)-carbamic acid ethyl ester
CAS No:113579-09-2
MF:C10H12BrNO2
MW:258.111782073975
CID:2149930
PubChem ID:9410574
Update Time:2025-04-21

(4-bromo-2-methylphenyl)-carbamic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

    • (4-bromo-2-methylphenyl)-carbamic acid ethyl ester
    • ethyl N-(4-bromo-2-methylphenyl)carbamate
    • SCHEMBL6004344
    • DTXSID80429437
    • Carbamic acid, (4-bromo-2-methylphenyl)-, ethyl ester
    • AKOS000193884
    • 113579-09-2
    • DB-362123
    • Inchi: 1S/C10H12BrNO2/c1-3-14-10(13)12-9-5-4-8(11)6-7(9)2/h4-6H,3H2,1-2H3,(H,12,13)
    • InChI Key: IMBCELZVGYRYHU-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=C(C)C=1)NC(=O)OCC

Computed Properties

  • Exact Mass: 257.00514Da
  • Monoisotopic Mass: 257.00514Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 38.3Ų
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